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Compound of Interest

Compound Name: Strontium thiosulphate

Cat. No.: B079881

An In-depth Technical Guide to Strontium
Thiosulfate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of strontium thiosulfate, detailing its
chemical formula, molecular structure, physicochemical properties, and established
experimental protocols. The information is curated for professionals in research and
development, with a focus on precise data and reproducible methodologies.

Chemical Formula and Molecular Structure

Strontium thiosulfate is an inorganic compound with the chemical formula SrS203[1][2][3][4][5].
It is commonly found in hydrated forms, with the monohydrate (SrS203-H20) and pentahydrate
(SrS203-5H20) being the most well-characterized crystalline structures[3][5][6][7][8].

Structural Commentary:

The crystal structure of strontium thiosulfate monohydrate has been determined through single-
crystal X-ray diffraction. It crystallizes in the triclinic space group P1[7][9]. In this structure, the
thiosulfate anion (S2032") adopts a slightly distorted tetrahedral geometry[7][8].

The strontium ion (Sr2+) exhibits a complex [8+1] coordination environment. It is coordinated by
six oxygen atoms and two terminal sulfur atoms from neighboring thiosulfate ions, and one
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oxygen atom from a water molecule[6][7][8][10]. Two of the thiosulfate anions function as
bidentate ligands, while four act as monodentate ligands[6][7][8][10]. The overall structure
consists of ionically interacting layers connected by moderate-strength O-H---S and O-H::-O
hydrogen bonds|[6][7][10].

Physicochemical and Crystallographic Data

The quantitative properties of strontium thiosulfate and its hydrated forms are summarized
below. This data is essential for experimental design, analytical characterization, and

theoretical modeling.
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Property Value Form
Molecular Formula SrS20s3 Anhydrous
Molar Mass 199.75 g/mol [1][3][4][5] Anhydrous

217.76 g/mol [6][9]

Monohydrate

Appearance

Fine monoclinic needles[3][11]

Hydrated Crystals

Moderately soluble; 12.5 g/100

Solubility in Water Pentahydrate
mL at 15°C[3][4][5].
o ) Insoluble in ethanol and
Solubility in Organic Solvents Pentahydrate
acetone[3][4][5].
Density 2.17 g/lcm3[3][4][11] Pentahydrate
2.944 Mg/m3 (calculated)[6] Monohydrate
Crystal System Triclinic[6][9] Monohydrate
Space Group P1[6][7][9] Monohydrate
, a=4.6858 A, b=59178A, ¢
Lattice Parameters (a, b, c) Monohydrate
=9.0167 A[6]
_ o =84.889° 3 =87.284°y =
Lattice Angles (a, B, y) Monohydrate
80.785°[6]
S-S Bond Length 2.0044 A[7][9] Monohydrate
S-0 Bond Lengths 1.466 A to 1.478 A[7] Monohydrate
Sr-O Bond Distances 2.531 A to 2.623 A[7][8] Monohydrate
Sr-S Bond Distances 3.1618 A and 3.2379 A[7][8] Monohydrate

Experimental Protocols

Synthesis of Strontium Thiosulfate Monohydrate (SrS203-H20)

This protocol outlines the synthesis of single-crystal strontium thiosulfate monohydrate as

derived from crystallographic studies[7].
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Materials:

e Sodium thiosulfate pentahydrate (Na2S203-5H20)
e Strontium nitrate (Sr(NO3)z2)

» Deionized water

Procedure:

e Prepare an aqueous solution by dissolving stoichiometric amounts of sodium thiosulfate
pentahydrate and strontium nitrate in deionized water.

» Store the resulting solution at ambient room temperature in a vessel that allows for slow
solvent evaporation.

» Allow the solvent to evaporate over a period of several months. This slow evaporation
process is critical for the formation of high-quality single crystals from the highly
concentrated mother liquor[7][9].

e Once crystals have formed, isolate them from the remaining solution. By-products such as
sodium nitrate (NaNOs) and excess strontium nitrate may also crystallize and should be
separated[7].

e The identity and purity of the resulting SrS203-H20 crystals can be confirmed using X-ray
powder diffraction[7].

An alternative preparative reaction involves the combination of strontium chloride (SrClz) and
sodium thiosulfate (Na2S203)[4][5].

Visualization of Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of strontium thiosulfate
monohydrate crystals.

Caption: Workflow for the synthesis of strontium thiosulfate monohydrate.
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Relevance in Research and Drug Development

While direct applications of strontium thiosulfate in drug development are not extensively
documented, the properties of the thiosulfate anion, primarily studied through sodium
thiosulfate (STS), offer significant therapeutic potential. STS is a non-toxic compound used as
a food preservative and has a history of medical use[12][13].

Potential Therapeutic Roles of the Thiosulfate Anion:

» Antidote and Cytoprotective Agent: STS is a well-established antidote for cyanide
poisoning[13]. It is also administered to mitigate the nephrotoxicity and other adverse effects
of cisplatin, a widely used chemotherapy agent[12][13].

 Anti-calcification: The thiosulfate ion acts as an anti-calcification agent and has been used to
treat calciphylaxis, a rare and serious disorder involving the calcification of small blood
vessels[12][13].

o Antioxidant and Anti-inflammatory Properties: Thiosulfate exhibits antioxidant and
vasodilatory properties[12][13]. It has shown promise as an anti-inflammatory agent in
preclinical models of acute liver failure[13].

The strontium cation (Sr?2*) itself is known for its effects on bone metabolism, with strontium
ranelate having been used in the treatment of osteoporosis. The combination of the biologically
active strontium cation with the therapeutically versatile thiosulfate anion could present novel
opportunities in drug development, particularly in areas combining bone health with the
management of oxidative stress or calcification-related disorders. Further research is required
to explore the specific pharmacological profile and potential applications of strontium
thiosulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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